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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F595580-100mg |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride |
84163-13-3 | 100mg |
$ 75.00 | 2023-09-07 | ||
| TRC | F595580-1g |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride |
84163-13-3 | 1g |
$ 109.00 | 2023-09-07 | ||
| TRC | F595580-5g |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride |
84163-13-3 | 5g |
$ 138.00 | 2023-09-07 | ||
| TRC | F595580-10g |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride |
84163-13-3 | 10g |
$ 210.00 | 2023-04-15 | ||
| TRC | F595580-25g |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride |
84163-13-3 | 25g |
$ 385.00 | 2023-04-15 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0944-5G |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride |
84163-13-3 | >98.0%(T)(HPLC) | 5g |
¥260.00 | 2024-04-15 | |
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80214-5mg |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride |
84163-13-3 | 98.0% | 5mg |
¥160 | 2021-05-07 | |
| Apollo Scientific | PC6042-1g |
6-Fluoro-3-(piperidin-4-yl)-1,2-benzisoxazole hydrochloride |
84163-13-3 | 1g |
£15.00 | 2025-02-21 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR3072-50MG |
Paliperidone Related Compound B |
84163-13-3 | 50mg |
¥5015.96 | 2025-01-11 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F66551-100mg |
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride |
84163-13-3 | ,HPLC≥99% | 100mg |
¥188.0 | 2023-09-07 |
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6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 84163-13-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This benzisoxazole derivative features a fluorine substituent and a piperidine moiety, which contribute to its unique pharmacological properties and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.
The structure of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride incorporates a benzisoxazole core, a heterocyclic compound known for its broad spectrum of biological activities. The benzisoxazole scaffold is particularly recognized for its role in the development of antimicrobial, antiviral, and anticancer agents. The introduction of a fluorine atom at the 6-position and a piperidinyl group at the 3-position modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.
In recent years, there has been growing interest in benzisoxazole derivatives due to their demonstrated efficacy in various disease models. The fluorine atom in 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride is known to enhance metabolic stability and binding affinity, while the piperidinyl group contributes to favorable pharmacokinetic profiles. These structural features make the compound an attractive scaffold for designing novel therapeutic agents.
Current research in medicinal chemistry has highlighted the potential of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride as a lead compound for further optimization. Studies have shown that this molecule exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, preliminary investigations suggest that it may have applications in treating neurological disorders due to its ability to interact with specific neurotransmitter receptors.
The synthesis of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the benzisoxazole core and introduce the fluorine and piperidinyl substituents. The final step typically involves salt formation with hydrochloric acid to improve solubility and stability.
From a pharmacological perspective, the hydrochloride salt form of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride offers several advantages over its free base counterpart. The chloride ion enhances water solubility, which is crucial for oral and intravenous administration. Furthermore, the salt form tends to have better crystalline properties, facilitating easier formulation into solid dosage forms such as tablets and capsules.
Preclinical studies have been conducted to evaluate the safety and efficacy of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride in animal models. These studies have provided valuable insights into its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown favorable bioavailability and moderate toxicity levels at tested doses, suggesting its potential for further clinical development.
The role of computational chemistry in optimizing 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride cannot be overstated. Molecular modeling techniques such as docking studies and quantum mechanical calculations help researchers understand how the molecule interacts with biological targets at the atomic level. This information is critical for designing analogs with improved potency and reduced side effects.
In conclusion,6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride (CAS No. 84163-13-3) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features combined with favorable pharmacological properties make it an attractive subject for further research and development. As our understanding of drug design principles continues to evolve,6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole Hydrochloride may play a pivotal role in shaping future treatments across multiple therapeutic areas.
